8-[3-(2-methyl-1H-benzimidazol-1-yl)propanoyl]-1-oxa-8-azaspiro[4.5]decane

• IUPAC Name: 3-(2-methylbenzimidazol-1-yl)-1-(1-oxa-8-azaspiro[4.5]decan-8-yl)propan-1-one
• InChI: InChI=1S/C19H25N3O2/c1-15-20-16-5-2-3-6-17(16)22(15)11-7-18(23)21-12-9-19(10-13-21)8-4-14-24-19/h2-3,5-6H,4,7-14H2,1H3
• InChI Key: BBRLGFVHUDRCPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1CCC(=O)N3CCC4(CCCO4)CC3
• Molecular Formula: C19H25N3O2
• Molecular Weight: 327.4 g/mol

Description

Benzimidazoles are a class of heterocyclic, aromatic compounds which share a fundamental structural characteristic of six-membered benzene fused to five-membered imidazole moiety. Molecules having benzimidazole motifs showed promising application in biological and clinical studies. One of the benzimidazole derivatives is 2-[(1H-benzimidazol-1-yl)-methyl]benzoic acid (21HBMBA).

Synthesis Analysis

The synthesis of benzimidazole derivatives often involves the use of substituted phenols under low temperature, and these on Fries rearrangement using anhydrous aluminum chloride as a catalyst under neat condition.

Molecular Structure Analysis

Benzimidazole is formed by the fusion of benzene and imidazole moiety. Theoretical and actual NMR chemical shifts were found to be quite similar. The UV-vis spectrum of 21HBMBA, as well as effects of solvents, have been investigated.

Chemical Reactions Analysis

The calculated HOMO and LUMO energies reveal that charge transfer happens within the molecule and MEP surface to be a chemically reactive area appropriate for drug action.

Physical and Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of benzimidazole derivatives often involves interactions with various enzymes and protein receptors.

Safety and Hazards

The safety and hazards of benzimidazole derivatives can vary widely depending on the specific compound. Some benzimidazole derivatives are used in commercially available drugs and have been extensively tested for safety.

Future Directions

The future directions of research into benzimidazole derivatives are likely to involve further exploration of their wide range of chemical and biological properties.